S-Diphenylmethyl-L-cysteine
Overview
Description
S-Diphenylmethyl-L-cysteine is a compound with the molecular formula C16H17NO2S . It is also known as Cysteine, S-(diphenylmethyl)-L- . The S-diphenylmethyl group is one of the most effective S-protecting groups for cysteine .
Molecular Structure Analysis
The molecular weight of this compound is 287.377 . The IUPAC Standard InChI is InChI=1S/C16H17NO2S/c17-14(16(18)19)11-20-15(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10,14-15H,11,17H2,(H,18,19) .Physical and Chemical Properties Analysis
This compound has a density of 1.2±0.1 g/cm3, a boiling point of 455.5±45.0 °C at 760 mmHg, and a vapour pressure of 0.0±1.2 mmHg at 25°C . It has 3 H bond acceptors, 3 H bond donors, and 6 freely rotating bonds .Scientific Research Applications
Peptide Synthesis and Sulfur Protecting Groups : S-Diphenylmethyl-L-cysteine has been used in peptide synthesis, specifically for the protection of the thiol function of cysteine. The diphenylmethyl group offers acid-stable protection and can be removed by reductive methods, making it useful in the synthesis of complex peptides (Coyle, Young, 1976), (Coyle et al., 1981).
Ligand-Exchange Separation of Amino Acids : It has been used in cysteine-based chiral selectors for the ligand-exchange separation of amino acids. This application leverages the ability of this compound to discriminate between different enantiomers of amino acids (Natalini et al., 2008).
Postharvest Application : In agricultural research, this compound has been investigated for its potential to reduce pericarp browning and maintain antioxidative activities in litchi fruit, demonstrating its utility as an anti-browning agent (Ali et al., 2016).
Metabolic Engineering and Production in E. coli : There has been research on the metabolic engineering of Escherichia coli for the enhanced production of L-cysteine, highlighting the biotechnological relevance of this compound (Liu et al., 2018).
Health and Nutritional Implications : Studies have reviewed the use of L-Cysteine, including its derivatives, in medicine and nutritional therapies, emphasizing its wide range of applications and benefits for human health (Plaza et al., 2018).
Mechanism of Action
While specific information on the mechanism of action of S-Diphenylmethyl-L-cysteine is not available, it’s known that cysteine, which this compound is derived from, can usually be synthesized by the human body under normal physiological conditions if a sufficient quantity of methionine is available .
Properties
IUPAC Name |
2-amino-3-benzhydrylsulfanylpropanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO2S/c17-14(16(18)19)11-20-15(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10,14-15H,11,17H2,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SHOGZCIBPYFZRP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)SCC(C(=O)O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
93008-91-4, 5191-80-0 |
Source
|
| Record name | NSC113924 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=113924 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Cysteine, L- | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=86162 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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